Journal Name:Environment and Behavior
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The design and selection of tungsten carbide-based composite overlays for aggressive wear service conditions
Environment and Behavior ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1080/17436753.2023.2236888
ABSTRACTThe Albertan oil sands surface mining industry recovers and processes large quantities of ore to remove the bitumen from the oil sands. The scale of the operations and the abrasive nature of the ore results in very aggressive wear conditions. The high levels of abrasive and impact wear can lead to equipment reliability issues, with associated costs and lost production. As such, it is common to augment the durability of mining components by the application of wear-resistant materials. For critical equipment tungsten carbide-based composite overlays are commonly selected to improve reliability and extend service life. The performance of the overlay is very much dependent on the service conditions. This paper will describe how the selection of tungsten carbide-type can determine the performance of a composite overlay in a range of abrasive and impact wear conditions. The paper will demonstrate how the effective selection of the composite to match the expected service conditions can improve the durability of mining equipment.
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The volume erosion rate of the slip cast monolithic and composite ceramics
Environment and Behavior ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1080/17436753.2023.2235491
ABSTRACTThe volume erosion rate of the slip cast monolithic and composite ceramics was studied using SiO2 and SiC particles as erodents, under different impact angles (30°, 60°, 90°), at room temperature. Therefore, three groups of samples were prepared: (i) monolithic alumina (Al2O3); (ii) composite alumina–zirconia (Al2O3–ZrO2) containing 99 wt-% Al2O3 and 1 wt-% ZrO2 and (iii) composite alumina–zirconia (Al2O3–ZrO2) containing 90 wt-% Al2O3 and 10 wt-% ZrO2. Erosion mechanisms of all prepared ceramic samples were evaluated by the volume erosion rate (ωωω, mm3·g–1). Obtained results were compared with the analytical Wiederhorn and Evans equations. The mechanical properties (hardness and fracture toughness) of prepared ceramic samples were compared with their ωωω under the above-mentioned conditions. It was found that the erosion of monolithic and composite ceramics increased with the increase of the impact angle. Volume erosion rate was highest at an impact angle of 90° and amounts to 115 mm3·g–1 with SiC, and 12 mm3·g–1 with SiO2 erodent particles for monolithic alumina ceramics, 77 mm3·g–1 with SiC, and 8 mm3·g–1 with SiO2 erodent particles for ceramics with the addition of 1 wt-% of ZrO2, and 61 mm3·g–1 with SiC, and 7 mm3·g–1 with SiO2 erodent particles for ceramics with the addition of 10 wt-% of ZrO2. Therefore, it can be concluded that the erosion resistance of monolithic Al2O3 increases with the increasing amount of ZrO2 in the composite Al2O3-ZrO2 ceramics, thus erosion resistance can be improved with the addition of ZrO2.
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Enamel (glassy) coatings for steel protection against high temperature corrosion
Environment and Behavior ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1080/17436753.2023.2231699
ABSTRACTVitreous ceramic-like enamel coatings can be applied onto low-alloy and carbon steel components of various configurations, including tubulars, by different cost-effective technological methods achieving thicknesses up to 300 µm. Corrosion resistance of the enamel coatings in acidic environments, boiling brines and high temperature – high pressure (HT-HP) steam with a presence of CO2-H2S containing gases simulating some processes in refinery, oil & gas and geothermal production was tested and evaluated. Specifically, the testing in simulating HT-HP downhole production conditions was conducted for the enamel coatings for the first time. Microstructural examination and analysis of the obtained enamel glassy coatings revealed their insignificant compositional and structural degradation. A high level of steel protection by enamelling in considered environments demonstrated these coatings’ potential for different corrosion-related industrial processes.
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Tunable ferroelectric properties in (K0.5Na0.5)NbO3 ceramics fabricated by a simple modification of the conventional sintering technique
Environment and Behavior ( IF 0 ) Pub Date: 2021-09-17 , DOI: 10.1080/17436753.2021.1899729
ABSTRACTIn this work, a modified sintering method, i.e. the three-step sintering technology, has been applied to fabricate the K0.5Na0.5NbO3 ceramics. The impact of the detailed sintering conditions on the sinterability, dielectric and ferroelectric properties of K0.5Na0.5NbO3 is systematically investigated. Attributed to the three-step sintering, the highest density of 4.07 g cm−3 can be observed, which is strongly improved compared with that of the single-step sintering technique and is increased up to 90% of the theoretical density. Furthermore, through the analysis on the tunability of the dielectric and ferroelectric performances, it is found that the maxima of permittivity and polarisation can be obtained in K0.5Na0.5NbO3 sintering at 1160–1220–1120°C. These results illustrate that both the dielectric and ferroelectric behaviours can be effectively modulated through the simple modification of sintering technique, which would provide a novel route to achieve tunable electrical properties in ferroelectrics.
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Pressure slip cast processing of alumina (Al2O3) products and comparative evaluation of mechanical properties
Environment and Behavior ( IF 0 ) Pub Date: 2022-12-13 , DOI: 10.1080/17436753.2022.2156031
ABSTRACTPressure Slip Casting (PSC) using polymer moulds offers several advantages over Conventional Slip Casting (CSC) of ceramics such as enhanced productivity in combination with higher green density, homogeneity and low rejections. PSC is currently practiced in table-ware industries however, application to the technical ceramics is limited owing to the collapse of cast part while de-moulding during pressure cast cycle under pneumatic pressure. Current study focuses on this key issue and demonstrated pressure casting process successfully for the fabrication of alumina parts. Slips of a mixture of alumina with different particle sizes in the various proportions and solid loadings were prepared. Slip under PSC resulted in effective interlocking of the particles retaining the shape while de-moulding and achieved a sintered density of 98.6% of theoretical density (TD). Slurry on CSC exhibited a lower sintered density of 97% of TD. Selection of particles with sizes in optimised proportion for PSC results in effective interlocking of particles in green parts as well as grains on sintering as revealed by the microstructure. This leads to higher density and mechanical properties. Slip thus optimised were shaped into solid spheres of ϕ 60 mm by PSC targeting grinding applications.
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Effects of sol contents and sintering temperatures on SiO2 coated needled carbon fibre felt composites
Environment and Behavior ( IF 0 ) Pub Date: 2022-12-22 , DOI: 10.1080/17436753.2022.2155370
ABSTRACTCarbon fibre has excellent mechanical properties at high temperatures but weak oxidation resistance. The paper prepared the anti-oxidative silica coating on the surface of needled carbon fibre felt by the sol–gel method and discussed the effects of sol content and sintering temperature on the coatings’ performance. The phase composition, density, thermal conductivity and thermal stability of derived composites were characterised, and the structure and morphology of SiO2 coatings were also analysed by scanning electron microscopy. The results indicated that a uniform and complete coating could be formed on the fibre surface when the sol content exceeds 20%. Ceramic particles sintered below 1200°C were amorphous silica, while those sintered at 1350°C were cristobalite. Compared with other processes, 20% silica sol content or sintering at 1350°C could provide better antioxidant protection. The new coating process is significant for retarding fibre oxidation in a high-temperature environment.
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Microstructure characteristics and mechanical properties of Al2O3/MgAl2O4 directionally solidified eutectic ceramic
Environment and Behavior ( IF 0 ) Pub Date: 2022-09-08 , DOI: 10.1080/17436753.2022.2119545
ABSTRACTAl2O3/MgAl2O4 directionally solidified eutectic ceramic (DSEC) rods with Φ 10 mm were prepared with induction heating zone melting (IHZM) method. The phase components of the DSEC were composed of MgAl2O4 phase growing along the preferred orientation 〈311〉 and Al2O3 phases growing along the preferred orientation 〈110〉. In the DSEC, the Al2O3 phase is the matrix phase mixed with part of MgAl2O4 phase and the other part of MgAl2O4 phase forms slice structure. Both the DSEC density and hardness decrease with the increase of the growth rate, due to the increase of micropores in DSEC with the higher growth rate. However, its fracture toughness improved due to the fine interface spacing toughening and the dispersion toughening. The highest hardness and fracture toughness of DSEC are 19.3 GPa and 3.74 MPa·m1/2, respectively, the toughening effect could be attributed to the crack deflection and bifurcation hindering the propagation of crack in DSEC.
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Mechanical and thermal insulation properties of carbon fibre-reinforced carbon aerogel composites
Environment and Behavior ( IF 0 ) Pub Date: 2022-12-13 , DOI: 10.1080/17436753.2022.2156163
ABSTRACTCarbon fibre-reinforced carbon aerogel composites (C/CAs) were prepared by using polyacrylonitrile (PAN) and phenolic (PH) carbon precursor fibres as reinforcements, respectively, then impregnated with resorcinol-formaldehyde sol, aging, solvent exchanging, CO2 supercritical drying and carbonization at 1000°C. The physical properties, structural morphology and mechanical and thermal insulation behaviour of the two kinds of composites were further compared. Pore structure analysis shows that the PH-based C/CAs have a larger specific surface area (438.92 m2·g−1) and richer mesoporous volume than the PAN-based C/CAs. Mechanical behaviour of the C/CAs has been changed, but the stronger enhancement effects belong to PAN-based C/CAs (compressive strength in xy and z-directions are 1.63±0.10 MPa and 1.22±0.19 MPa, bending strength is 3.62±0.50 MPa). However, the PH-based C/CA composites have relatively low thermal conductivities, ranging from 0.027 to 0.164 W·m−1·K−1 between 25 and 1800°C.
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Abrupt high grain growth in hydroxyapatite during flash sintering
Environment and Behavior ( IF 0 ) Pub Date: 2022-05-13 , DOI: 10.1080/17436753.2022.2050665
ABSTRACTThe electric flash generated by an electric field aided the sintering of hydroxyapatite (HA) in relatively less time and at lower furnace temperatures than the conventional sintering method. The current work has reported a comparative study to explain thermodynamically the effects of the increasing DC electric field strength at 1000°C and 1100°C sintering furnace temperatures during flash sintering in terms of the grain growth and densification of the HA in air. The abrupt change in current density and conductivity of HA during the flash peak correlates the high grain growth and rapid densification with increasing electric field strength. The increased electric field strength reduced the power dissipation from the HA. The abrupt high-rise grain growth phenomenon during flash sintering might consist of the thermal effect and enhancement in ionic conductivity due to the application of an electric field.
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Influence of sintering temperature and Li+/Mg2+ doping on the thermoelectric properties of Bi2−2xLixMgxSr2Co2Oy
Environment and Behavior ( IF 0 ) Pub Date: 2022-08-10 , DOI: 10.1080/17436753.2022.2109257
ABSTRACTBi2−2xLixMgxSr2Co2Oy (x = 0.05, 0.10 and 0.15) samples are prepared by a solid-state reaction at various temperatures (1033–1133 K). All X-ray diffraction peaks can be indexed as the monoclinic Bi2Sr2Co2Oy phase. The structural and thermoelectric properties of Bi2−2xLixMgxSr2Co2Oy samples are systematically investigated, depending on the sintering temperature and the Li+/Mg2+ concentration. A higher sintering temperature increases the hole concentration and hole mobility, whereas a higher Li+/Mg2+ concentration increases the hole concentration and decreases the hole mobility. As the Li+/Mg2+ concentration increases, the power factor of the samples sintered at 1033 K decreases, whereas that of the samples sintered at 1083 and 1133 K increases. Of the prepared samples, Bi1.70Li0.15Mg0.15Sr2Co2Oy sintered at 1133 K shows the largest power factor (0.25 × 10−4 W m−1 K−2) at 973 K. This power factor is 2.5 times greater than that of Bi1.70Li0.15Mg0.15Sr2Co2Oy sintered at 1033 K (0.10 × 10−4 W m−1 K−2) at 973 K.
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